1-Methyl-N-phenylpiperidin-4-amine

• IUPAC Name: 1-methyl-N-phenylpiperidin-4-amine
• InChI: InChI=1S/C12H18N2/c1-14-9-7-12(8-10-14)13-11-5-3-2-4-6-11/h2-6,12-13H,7-10H2,1H3
• InChI Key: GXJSWUKLJQHQFZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC2=CC=CC=C2
• Molecular Formula: C12H18N2
• DSSTOX Substance ID: DTXSID30176808
• Molecular Weight: 190.28 g/mol
• CAS RN: 22261-94-5

Description

1-Methyl-N-phenylpiperidin-4-amine is a chemical compound used primarily in the field of scientific research. It features a benzene ring bound to a piperidine ring.

Molecular Structure Analysis

The molecular formula of 1-Methyl-N-phenylpiperidin-4-amine is C12H18N2. The InChI code is InChI=1S/C12H18N2/c1-14-9-7-12(8-10-14)13-11-5-3-2-4-6-11/h2-6,12-13H,7-10H2,1H3. The Canonical SMILES is CN1CCC(CC1)NC2=CC=CC=C2.

Physical And Chemical Properties Analysis

1-Methyl-N-phenylpiperidin-4-amine is a clear colorless to yellow liquid. Its molecular weight is 190.28 g/mol. The compound has a melting point of 81-83°C. It has a computed XLogP3-AA of 2.5, indicating its lipophilicity.

Scientific Research Applications

Reductive Amination in Organic Synthesis

• The compound has been used in the reductive amination of dicarbonyl compounds, leading to the synthesis of N-substituted cyclic amines like phenylpyrrolidine and phenylpiperidine. This process is significant in organic synthesis for the production of various amines (Manescalchi, Nardi, & Savoia, 1994).

Biological Activities

• Phenylpiperidine derivatives, which include structures similar to 1-Methyl-N-phenylpiperidin-4-amine, have shown anti-inflammatory properties, suggesting potential therapeutic applications in treating inflammation-related conditions (Hicks, Smith, Williamson, & Day, 1979).

Neurotoxicity Studies

• Research on amine N-methyltransferases has revealed that compounds similar to 1-Methyl-N-phenylpiperidin-4-amine can be transformed into neurotoxins, providing insights into neurodegenerative diseases and environmental toxicology (Ansher, Cadet, Jakoby, & Baker, 1986).

Antimicrobial and Cytotoxic Activities

• Derivatives of 1-Methyl-N-phenylpiperidin-4-amine have been investigated for their antimicrobial and cytotoxic properties, indicating potential applications in developing new antibacterial and anticancer agents (Noolvi, Agrawal, Patel, Badiger, Gaba, & Zambre, 2014).

Chemical Synthesis Enhancements

• The compound is utilized in palladium(II)-catalyzed C–H activation processes, essential for creating various organic molecules and intermediates in chemical synthesis (Chu, Huang, Hsu, Chen, & Wu, 2014).

N-Methyltransferase Research

• Studies involving N-methyltransferases, which can act on compounds like 1-Methyl-N-phenylpiperidin-4-amine, provide insights into the biochemical pathways in the brain and have implications for understanding neurological disorders (Ansher, Cadet, Jakoby, & Baker, 1986).

Mechanism of Action

Target of Action

It is known that piperidine derivatives, which include 1-methyl-n-phenylpiperidin-4-amine, have a wide range of biological activities . They are utilized in various therapeutic applications such as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic, and/or anticoagulant agents .

Mode of Action

The broad range of biological activities associated with piperidine derivatives suggests that they interact with multiple targets, leading to various physiological changes .

Biochemical Pathways

Given the diverse therapeutic applications of piperidine derivatives, it is likely that this compound influences multiple biochemical pathways .

Result of Action

The wide range of therapeutic applications of piperidine derivatives suggests that they can induce various physiological changes .

Synthesis routes and methods

Procedure details

A solution of aniline (2.0 g, 1.95 mL, 21.475 mmol), N-methyl-4-piperidone (2.64 mL, 21.475 mmol) and AcOH (1.21 mL, 21.475 mmol) in dry 1,2-dichloroethane (20 mL) was treated with NaBH(OAc)3 (6.82 g, 32.213 mmol) at 0° C. The reaction was brought to room temperature and stirred for over night (16 h). The reaction was basified with 1 N NaOH solution (40 mL) and product was extracted into CH2Cl2 (2×25 mL). The combined CH2Cl2 layer was washed with brine (15 mL) and dried (Na2SO4). Solvent was evaporated and crude was purified by column chromatography (2 M NH3 in MeOH:CH2Cl2, 5:95) to obtain compound 1-methyl-N-phenylpiperidin-4-amine (4.0 g, 98%) as a solid. 1H NMR (DMSO-d6) δ: 1.29-1.42 (m, 2H), 1.82-1.88 (m, 2H), 1.93-2.02 (m, 2H), 2.15 (s, 3H), 2.68-2.74 (m, 2H), 3.08-3.18 (m, 1H), 5.36 (d, 1H, J=8.1 Hz), 6.47 (t, 1H, J=7.2 Hz), 6.54 (d, 2H, J=7.8 Hz), 7.03 (t, 2H, J=7.2 Hz); ESI-MS (m/z, %) 191 (MH+, 100).